Cas no 1085-25-2 (Phosphorothioic acid,O,O-dimethyl O-(2-methyl-4-nitrophenyl) ester)

• Product Name: Phosphorothioic acid,O,O-dimethyl O-(2-methyl-4-nitrophenyl) ester
• CAS No: 1085-25-2
• MF: C₉H₁₂NO₅PS
• MW: 277.234042167664
• CID: 170565
• PubChem ID: 121001
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-dimethyl O-(2-methyl-4-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-dimethyl O-(2-methyl-4-nitrophenyl) ester
• 2-Methylfenitrothion
• BAY43727
• o-Cresol, 4-nitro-,O-ester with O,O-dimethyl phosphorothioate (8CI)
• Phosphorothioicacid, O,O-dimethyl O-(4-nitro-o-tolyl) ester (7CI,8CI)
• Phosphorothioic acid, O,O-dimethyl O-(4-nitro-o-tolyl) ester
• Phosphorothioic acid, O,O-dimethyl O-(2-methyl-4-nitrophenyl)ester
• 2-Methyl-4-nitrophenyl dimethyl phosphorothioate
• 1085-25-2
• DTXSID60910752
• o,o-dimethyl o-(2-methyl-4-nitrophenyl) phosphorothioate
• BRN 2145595
• O,O-Dimethyl O-(4-nitro-o-tolyl) phosphorothioate

• Inchi： 1S/C9H12NO5PS/c1-7-6-8(10(11)12)4-5-9(7)15-16(17,13-2)14-3/h4-6H,1-3H3
• InChI Key： JUCIDFBWKTXZNR-UHFFFAOYSA-N
• SMILES： S=P(OC)(OC)OC1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.01746
• Monoisotopic Mass: 277.01738065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 70.83